Cas no 133825-80-6 (Nevanimibe)

• Product Name: Nevanimibe
• CAS No: 133825-80-6
• MF: C₂₇H₃₉N₃O
• MW: 421.618067026138
• CID: 181710
• PubChem ID: 131679
• Update Time: 2025-10-28

Nevanimibe Chemical and Physical Properties

Names and Identifiers

• Urea,N-[2,6-bis(1-methylethyl)phenyl]-N'-[[1-[4-(dimethylamino)phenyl]cyclopentyl]methyl]-
• 1-[[1-[4-[(dimethylamino)methyl]phenyl]cyclopentyl]methyl]-3-[2,6-di(propan-2-yl)phenyl]urea
• N-(2,6-bis(isopropyl)phenyl)-N'-((1-(4-(dimethylaminomethyl)phenyl)cyclopentyl)methyl)urea
• 1-({1-[4-(dimethylamino)phenyl]cyclopentyl}methyl)-3-[2,6-di(propan-2-yl)phenyl]urea
• Damp-cmumep
• N-(2,6-Bis(1-methylethyl)phenyl)-N'-((1-(4-(dimethylamino)phenyl)cyclopentyl)methyl)urea
• Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-((1-(4-dimethylamino)phenyl)cyclopentyl)methyl)-
• Nevanimibe
• 133825-80-6
• N-({1-[4-(dimethylamino)phenyl]cyclopentyl}methyl)-N'-[2,6-di(propan-2-yl)phenyl]urea
• Nevanimibe (USAN)
• CHEMBL46423
• PD 132301
• ATR-101 free base
• DTXSID10928286
• Nevanimibe [USAN]
• BDBM50041735
• PD-132301
• N-(2,6-bis(isopropyl)phenyl)-N/'-((1-(4-(dimethylaminomethyl)phenyl)cyclopentyl)methyl)urea
• NEVANIMIBE [INN]
• BS-15209
• AKOS037648690
• D11300
• 1-(2,6-Diisopropyl-phenyl)-3-[1-(4-dimethylamino-phenyl)-cyclopentylmethyl]-urea; hydrochloride
• 1-(2,6-Diisopropylphenyl)-3-((1-(4-(dimethylamino)phenyl)cyclopentyl)methyl)urea
• SCHEMBL1119314
• D81212
• CHEMBL542103
• CS-0018785
• UREA, N-(2,6-BIS(1-METHYLETHYL)PHENYL)-N'-((1-(4-(DIMETHYLAMINO)PHENYL)CYCLOPENTYL)METHYL)-
• UNII-VK9OS8R205
• ROV
• SB17169
• N-(2,6-BIS(PROPAN-2-YL)PHENYL)-N'-((1-(4-(DIMETHYLAMINO)PHENYL) CYCLOPENTYL)METHYL)UREA
• 1-[[1-[4-(dimethylamino)phenyl]cyclopentyl]methyl]-3-[2,6-di(propan-2-yl)phenyl]urea
• N'-({1-[4-(Dimethylamino)phenyl]cyclopentyl}methyl)-N-[2,6-di(propan-2-yl)phenyl]carbamimidic acid
• HY-100399
• VK9OS8R205
• Q27291867
• ATR-101
• nevanimibum
• DA-66048
• 1-(2,6-diisopropylphenyl)-3-({1-[4-(dimethylamino)phenyl]cyclopentyl}methyl)urea
• nevanimiba

• Inchi： 1S/C27H39N3O/c1-19(2)23-10-9-11-24(20(3)4)25(23)29-26(31)28-18-27(16-7-8-17-27)21-12-14-22(15-13-21)30(5)6/h9-15,19-20H,7-8,16-18H2,1-6H3,(H2,28,29,31)
• InChI Key： PKKNCEXEVUFFFI-UHFFFAOYSA-N
• SMILES： O=C(NC1C(=CC=CC=1C(C)C)C(C)C)NCC1(C2C=CC(=CC=2)N(C)C)CCCC1

Computed Properties

• Exact Mass: 421.30957
• Monoisotopic Mass: 421.309312876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 44.37

Nevanimibe Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on Nevanimibe

Comprehensive Overview of Nevanimibe (CAS No. 133825-80-6): Mechanism, Applications, and Research Insights

Nevanimibe (CAS No. 133825-80-6) is a selective inhibitor of the acyl-CoA:cholesterol acyltransferase (ACAT) enzyme, a key player in intracellular cholesterol esterification. This compound has garnered significant attention in metabolic disorder research, particularly for its potential role in managing dyslipidemia and atherosclerosis. With the growing global burden of cardiovascular diseases (CVDs), Nevanimibe emerges as a promising candidate for modulating cholesterol homeostasis, a topic frequently searched by researchers and clinicians alike.

The molecular structure of Nevanimibe (CAS No. 133825-80-6) enables its high specificity for ACAT-1 and ACAT-2 isoforms, distinguishing it from earlier non-selective inhibitors. Recent studies highlight its ability to reduce foam cell formation—a critical step in atherosclerotic plaque development—making it a hotspot in lipid metabolism research. Users often search for terms like "ACAT inhibitor side effects" or "Nevanimibe clinical trials," reflecting widespread interest in its therapeutic profile and safety.

In preclinical models, Nevanimibe demonstrated efficacy in lowering hepatic very-low-density lipoprotein (VLDL) secretion, a mechanism that aligns with current trends in personalized medicine for metabolic syndromes. Its potential synergy with statins, a commonly prescribed cholesterol-lowering drug, is another area of active investigation. Searches for "Nevanimibe vs statins" or "combination therapy for hypercholesterolemia" underscore the demand for comparative analyses.

Beyond cardiovascular applications, Nevanimibe (CAS No. 133825-80-6) is being explored in oncology due to ACAT's role in cancer cell lipid metabolism. Keywords like "Nevanimibe cancer research" and "cholesterol esterification in tumors" reflect emerging interdisciplinary interest. Its impact on tumor microenvironment modulation positions it as a versatile tool in translational research.

From a pharmacological standpoint, Nevanimibe exhibits favorable oral bioavailability and a half-life suitable for once-daily dosing—features frequently queried as "Nevanimibe pharmacokinetics." Ongoing formulation studies aim to optimize its delivery, addressing searches related to "drug delivery systems for ACAT inhibitors."

In conclusion, Nevanimibe (CAS No. 133825-80-6) represents a multifaceted compound with expanding applications in cardiometabolic and oncological research. Its mechanism-driven development resonates with today’s emphasis on targeted therapies, while its clinical potential continues to inspire queries like "Nevanimibe FDA approval status" and "future of ACAT inhibition." As research progresses, this molecule is poised to address critical gaps in precision medicine.